Cas no 63142-70-1 (1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-
• CAS No: 63142-70-1
• MF: C₈H₁₄N₄O₁₁P₂
• MW: 404.164483547211
• CID: 515494
• PubChem ID: 124970
• Update Time: 2025-07-17

1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-
• Ribavirin 5’-Diphosphate DISCONTINUED
• [(2R,3S,4R,5R)-5-(3-carbamoyl-1,2,4-triazol-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• Ribavirin 5’-Diphosp
• RIBAVIRIN 5’-DIPHOSPHATE
• Ribavirin 5'-Diphosphate DISCONTINUED
• 1-{5-o-[hydroxy(phosphonooxy)phosphoryl]-
• A-d-ribofuranosyl}-1h-1,2,4-triazole-3-carboxamide
• Ribavirin 5'-diphosphate
• Ribavirin Diphosphate
• Ribavirin-DP
• 1H-1,2,4-Triazole-3-carboxamide, 1-(5-O-(hydroxy(phosphonooxy)phosphinyl)-beta-D-ribofuranosyl)-
• Ribavirin 5'-diphosphate lithium salt
• 63142-70-1
• DTXCID50134980
• 1-{5-O-[hydroxy(phosphonooxy)phosphoryl]-beta-D-ribofuranosyl}-1H-1,2,4-triazole-3-carboxamide
• 1-(5-O-(hydroxy(phosphonooxy)phosphoryl)-beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• RDP
• CHEBI:180481
• [(2R,3S,4R,5R)-5-(3-carbamoyl-1,2,4-triazol-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phosphono hydrogen phosphate
• [5-(3-Carbamoyl(1,2,4-triazolyl))-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• DTXSID00212489
• CHEMBL3306225

• Inchi： 1S/C8H14N4O11P2/c9-6(15)7-10-2-12(11-7)8-5(14)4(13)3(22-8)1-21-25(19,20)23-24(16,17)18/h2-5,8,13-14H,1H2,(H2,9,15)(H,19,20)(H2,16,17,18)/t3-,4-,5-,8-/m1/s1
• InChI Key： HWSPXPQHONXITJ-AFCXAGJDSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC(C(N)=O)=N2)O1)O)O

Computed Properties

• Exact Mass: 404.01300
• Monoisotopic Mass: 404.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.6
• Topological Polar Surface Area: 237A^2

Experimental Properties

• Density: 2.52
• Melting Point: 140-143°C
• Boiling Point: 848.6°C at 760 mmHg
• Flash Point: 467°C
• Refractive Index: 1.841
• PSA: 256.40000
• LogP: -2.07720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Triazole ribonucleosides and ribonucleotides

Additional information on 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-

Comprehensive Overview of 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- (CAS No. 63142-70-1)

The compound 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- (CAS No. 63142-70-1) is a nucleoside analog with significant potential in biochemical and pharmaceutical research. Its unique structure, featuring a triazole ring and a phosphorylated ribofuranosyl moiety, makes it a subject of interest for scientists exploring antiviral and enzyme inhibition applications. This compound is often discussed in the context of nucleotide metabolism and drug design, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for nucleoside analogs has surged due to their role in treating viral infections and cancers. 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- is no exception, as researchers investigate its potential to modulate cellular pathways. Its phosphonooxy group is particularly noteworthy, as it mimics natural nucleotides, enabling interactions with enzymes like polymerases and kinases. This property has sparked interest in AI-driven drug discovery, where computational models predict its binding affinity and metabolic stability.

The compound’s ribofuranosyl backbone is another critical feature, as it resembles RNA building blocks. This structural similarity allows it to interfere with viral replication, a hot topic in the wake of global health challenges. Users frequently search for terms like "nucleoside analogs for antiviral research" or "phosphorylated compounds in drug development," reflecting the growing curiosity about such molecules. 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- fits seamlessly into these discussions, offering a case study for innovative therapeutic strategies.

From a synthetic chemistry perspective, the compound’s triazole-carboxamide group introduces versatility. Triazoles are known for their stability and bioactivity, making them popular in medicinal chemistry. The integration of a phosphonooxy moiety further enhances its utility, as phosphorylated compounds often exhibit improved bioavailability. These attributes align with searches for "bioactive triazole derivatives" and "phosphorylation in drug design," highlighting its relevance in contemporary research.

Beyond its biochemical applications, 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- is also explored in enzyme inhibition studies. Enzymes like kinases and transferases are critical targets in treating metabolic disorders, and this compound’s ability to mimic transition states makes it a valuable tool. Researchers often inquire about "kinase inhibitors with nucleoside backbones" or "phosphorylated enzyme substrates," underscoring the compound’s interdisciplinary appeal.

In summary, 1H-1,2,4-Triazole-3-carboxamide,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]- (CAS No. 63142-70-1) represents a convergence of nucleoside chemistry, enzyme modulation, and drug discovery. Its multifaceted properties cater to both academic and industrial research, addressing pressing questions in virology, oncology, and metabolic disease. As the scientific community continues to explore its potential, this compound remains a cornerstone in the evolving landscape of therapeutic innovation.